![molecular formula C9H20Cl2N2O B6276111 1-[(oxan-4-yl)methyl]azetidin-3-amine dihydrochloride CAS No. 2763756-70-1](/img/new.no-structure.jpg)
1-[(oxan-4-yl)methyl]azetidin-3-amine dihydrochloride
Overview
Description
1-[(oxan-4-yl)methyl]azetidin-3-amine dihydrochloride is a chemical compound with the molecular formula C8H16N2O.2ClH. It is known for its unique structure, which includes an azetidine ring and an oxane moiety.
Preparation Methods
The synthesis of 1-[(oxan-4-yl)methyl]azetidin-3-amine dihydrochloride typically involves the following steps:
Starting Materials: The synthesis begins with the preparation of the azetidine and oxane precursors.
Reaction Conditions: The azetidine precursor is reacted with the oxane precursor under controlled conditions to form the desired compound. Common reagents used in this process include bases such as sodium hydride and solvents like dimethylformamide.
Purification: The crude product is purified using techniques such as recrystallization or chromatography to obtain the final compound in high purity.
Industrial production methods may involve scaling up the laboratory synthesis process, optimizing reaction conditions, and using continuous flow reactors to increase yield and efficiency.
Chemical Reactions Analysis
1-[(oxan-4-yl)methyl]azetidin-3-amine dihydrochloride undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide to form corresponding oxides.
Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride to produce reduced derivatives.
Common reagents and conditions used in these reactions include organic solvents, catalysts, and specific temperature and pressure conditions. Major products formed from these reactions depend on the specific reagents and conditions used.
Scientific Research Applications
1-[(oxan-4-yl)methyl]azetidin-3-amine dihydrochloride has a wide range of scientific research applications, including:
Chemistry: It is used as a building block in the synthesis of complex organic molecules and as a reagent in various chemical reactions.
Biology: The compound is studied for its potential biological activities, including antimicrobial and antiviral properties.
Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate and its role in drug development.
Industry: The compound is used in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of 1-[(oxan-4-yl)methyl]azetidin-3-amine dihydrochloride involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. Detailed studies are required to elucidate the exact molecular targets and pathways involved .
Comparison with Similar Compounds
1-[(oxan-4-yl)methyl]azetidin-3-amine dihydrochloride can be compared with other similar compounds, such as:
1-[(tetrahydro-2H-pyran-4-yl)methyl]azetidin-3-amine: This compound has a similar structure but differs in the substitution pattern on the azetidine ring.
1-[(oxan-4-yl)methyl]pyrrolidine-3-amine: This compound contains a pyrrolidine ring instead of an azetidine ring, leading to different chemical and biological properties.
Properties
CAS No. |
2763756-70-1 |
|---|---|
Molecular Formula |
C9H20Cl2N2O |
Molecular Weight |
243.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
